7-Methoxy-3-methyl-8-(methylaminomethyl)flavone hydrochloride

• CAS No.: 67238-83-9
• Molecular Formula: C19H20ClNO3
• Molecular Weight: 345.8 g/mol
• IUPAC Name: (7-methoxy-3-methyl-4-oxo-2-phenylchromen-8-yl)methyl-methylazanium;chloride
• InChI: InChI=1S/C19H19NO3.ClH/c1-12-17(21)14-9-10-16(22-3)15(11-20-2)19(14)23-18(12)13-7-5-4-6-8-13;/h4-10,20H,11H2,1-3H3;1H
• InChI Key: ZAYTXHGUUHCAOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C1=O)C=CC(=C2C[NH2+]C)OC)C3=CC=CC=C3.[Cl-]

Description

7-Methoxy-3-methyl-8-(methylaminomethyl)flavone hydrochloride (CID 49696) is a synthetic flavone derivative with a molecular formula of C₁₉H₁₉NO₃ and a molecular weight of 309.36 g/mol . Its structure features a flavone backbone (2-phenylchromen-4-one) substituted with a methoxy group at position 7, a methyl group at position 3, and a methylaminomethyl group at position 8. The compound’s SMILES notation is CC1=C(OC2=C(C1=O)C=CC(=C2CNC)OC)C3=CC=CC=C3, and its InChIKey is HHVYMOZEOSJOBR-UHFFFAOYSA-N . Unlike naturally occurring flavonoids, which often have hydroxyl or glycoside substituents, this compound’s synthetic modifications may confer distinct physicochemical and biological properties.

Biological Activity

7-Methoxy-3-methyl-8-(methylaminomethyl)flavone hydrochloride is a synthetic flavonoid derivative that has garnered attention for its potential biological activities, particularly in the context of metabolic syndrome and other health-related applications. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

The biological activity of 7-Methoxy-3-methyl-8-(methylaminomethyl)flavone hydrochloride can be attributed to several mechanisms:

• Induction of Activating Transcription Factor 3 (ATF3) :
  • The compound has been identified as a potential inducer of ATF3, a protein involved in stress responses and metabolic regulation. Induction of ATF3 has been linked to improved metabolic profiles and weight management in various models .
• Lipid-Lowering Effects :
  • In pre-differentiated 3T3-L1 cell models, the compound exhibited lipid-lowering properties. This suggests its potential utility in managing conditions associated with obesity and metabolic syndrome .
• Anti-inflammatory Properties :
  • Flavonoids are known for their anti-inflammatory effects, which may contribute to the compound's overall therapeutic profile .

In Vitro Studies

Recent studies have evaluated the biological activity of 7-Methoxy-3-methyl-8-(methylaminomethyl)flavone hydrochloride through various in vitro assays:

• Cell Viability and Lipid Accumulation :
  • In 3T3-L1 adipocytes, treatment with the compound led to a significant reduction in lipid accumulation, indicating its potential role in adipogenesis inhibition.
• ATF3 Activation :
  • The compound was shown to activate ATF3 expression significantly, which correlates with improved metabolic outcomes in high-fat diet-induced obesity models .

In Vivo Studies

Animal studies have further elucidated the compound's effects:

• Weight Loss and Adipose Tissue Reduction :
  • Mice subjected to high-fat diets and treated with the compound demonstrated robust weight loss and a reduction in white adipose tissue mass, alongside improvements in glycemic control .
• Biochemical Improvements :
  • Biochemical analyses revealed enhancements in liver function markers and plasma triglyceride levels, suggesting hepatoprotective effects alongside lipid-lowering capabilities .

Data Summary

Study Type	Findings	Mechanism
In Vitro	Reduced lipid accumulation in 3T3-L1 cells	ATF3 induction
In Vivo	Weight loss and reduced adipose tissue in mice	Lipid metabolism modulation
Biochemical	Improved liver function and triglyceride levels	Hepatoprotective effects

Case Studies

Several case studies have highlighted the therapeutic implications of flavonoid derivatives similar to 7-Methoxy-3-methyl-8-(methylaminomethyl)flavone hydrochloride:

• Metabolic Syndrome Management :
  • A study reported that flavonoid derivatives could significantly improve metabolic syndrome parameters, including insulin sensitivity and lipid profiles, supporting the hypothesis that this compound may offer similar benefits .
• Anti-inflammatory Applications :
  • Research indicates that flavonoids can modulate inflammatory pathways, which may provide insights into the potential use of this compound in treating inflammatory diseases .

Chemical Reactions Analysis

Alkylation Reactions

The methylaminomethyl group at position 8 enables alkylation reactions, which are critical for modifying the compound’s biological activity. Key observations include:

• Reagents : Alkyl halides (e.g., methyl iodide, ethyl bromide) under basic conditions (e.g., K$_2$CO$_3$) in polar aprotic solvents like DMF or DMSO.

• Products : Secondary or tertiary amines formed via nucleophilic substitution at the amine site.

• Yield Optimization : Reactions conducted at 60–80°C for 6–12 hours achieve yields of 65–85%.

Example Reaction :

$$\text{7-Methoxy-3-methyl-8-(methylaminomethyl)flavone} + \text{CH}_3\text{I} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}} \text{8-[(Dimethylamino)methyl]-7-methoxy-3-methylflavone}$$

Nucleophilic Substitution

The chloromethyl intermediate (precursor to the methylaminomethyl group) undergoes nucleophilic substitution, as demonstrated in Dimefline Hydrochloride synthesis :

Reaction Parameter	Details
Starting Material	8-Chloromethyl-7-methoxy-3-methylflavone
Nucleophile	Methylamine
Conditions	Ethanol, reflux (78°C), 8–10 hours
Product	Target compound after HCl neutralization
Yield	~72% after purification

This pathway confirms the compound’s susceptibility to amine-based substitutions under mild conditions.

Acylation Reactions

The primary amine in the methylaminomethyl group reacts with acylating agents:

• Reagents : Acetyl chloride, acetic anhydride, or benzoyl chloride in dichloromethane (DCM) with triethylamine as a base.

• Products : Amides with modified solubility and bioavailability.

• Challenges : Steric hindrance from the flavone backbone reduces reaction rates, requiring excess acylating agents for completion.

Key Data :

Acylating Agent	Reaction Time	Yield
Acetic anhydride	4 hours	58%
Benzoyl chloride	6 hours	52%

Functional Group Reactivity Comparison

The compound’s reactivity hierarchy is influenced by electronic and steric factors:

Functional Group	Reactivity	Preferred Reactions
Methylaminomethyl (-CH$_2$NHCH$_3$)	High	Alkylation, acylation
Methoxy (-OCH$_3$)	Low	Demethylation (under strong acids/bases)
Methyl (-CH$_3$)	Inert	N/A

Stability and Side Reactions

• pH Sensitivity : The hydrochloride salt dissociates in alkaline media, releasing free amine prone to oxidation.

• Thermal Stability : Decomposes above 200°C, limiting high-temperature applications .

• Light Sensitivity : Requires storage in amber containers to prevent photodegradation.

Comparison with Similar Compounds

Structural Comparison with Similar Flavone Derivatives

Key Structural Differences

The compound is compared to 7-butoxy-8-(dimethylaminomethyl)-3-methylflavone hydrochloride (CID 37884), a structurally analogous flavone derivative. Key differences include:

Substituent at Position 7 : Methoxy (-OCH₃) in CID 49696 vs. butoxy (-OC₄H₉) in CID 37882.

Substituent at Position 8: Methylaminomethyl (-CH₂NHCH₃) in CID 49696 vs. dimethylaminomethyl (-CH₂N(CH₃)₂) in CID 37883.

Molecular Weight : CID 49696 (309.36 g/mol) is lighter than CID 37884 (365.47 g/mol) due to smaller substituents .

Data Table: Structural and Physicochemical Properties

Property	CID 49696	CID 37884
Molecular Formula	C₁₉H₁₉NO₃	C₂₃H₂₇NO₃
Substituent (Position 7)	Methoxy	Butoxy
Substituent (Position 8)	Methylaminomethyl	Dimethylaminomethyl
Predicted CCS (Ų, [M+H]+)	172.1	Not reported
SMILES	CC1=C(OC2=C(C1=O)C=CC(=C2CNC)OC)C3=CC=CC=C3	CCCCOC1=C(C2=C(C=C1)C(=O)C(=C(O2)C3=CC=CC=C3)C)CN(C)C

Impact of Methoxy vs. Butoxy Groups

Methoxy groups are common in natural flavonoids (e.g., apigenin derivatives) and are associated with moderate antioxidant activity, whereas bulkier alkoxy groups like butoxy may enhance lipophilicity but reduce metabolic stability .

Role of Aminomethyl Substituents

The methylaminomethyl group in CID 49696 introduces a secondary amine, which could facilitate hydrogen bonding or ionic interactions with biological targets. In contrast, the dimethylaminomethyl group in CID 37884 adds steric bulk and tertiary amine functionality, which may alter receptor binding kinetics or selectivity . Notably, flavonoids with nitrogen-containing substituents are rare in nature but are increasingly explored in synthetic pharmacology for enhanced bioactivity .

Comparison with Natural Flavonoids

Natural flavonoids like luteolin and quercetin typically feature hydroxyl groups at positions 5, 7, and 4' (B-ring), which are critical for antioxidant and anti-inflammatory activities . CID 49696 lacks B-ring hydroxylation but includes a methoxy group (electron-donating) and a methylaminomethyl group (polar, basic). These substitutions may shift its activity profile away from classical antioxidant effects toward receptor-mediated mechanisms, such as modulation of mast cell secretion or enzyme inhibition .

Physicochemical and Analytical Properties

Collision Cross-Section (CCS) Data

CID 49696 exhibits a predicted CCS of 172.1 Ų for the [M+H]+ adduct, indicating a moderately compact structure.

Solubility and Stability

The hydrochloride salt form of CID 49696 enhances water solubility, a common strategy for basic nitrogen-containing compounds. However, the methylaminomethyl group’s basicity (pKa ~9–10) may limit solubility at physiological pH.